Cas no 1223833-88-2 (3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione)

3-(4-tert-Butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione is a structurally complex heterocyclic compound featuring a spirocyclic core with a thione functional group. Its unique architecture, combining a tert-butylphenyl moiety and a fluorobenzoyl substituent, imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of sulfur in the thione group enhances reactivity in nucleophilic and coordination chemistry applications. The fluorine atom contributes to metabolic stability, while the spirocyclic framework offers conformational rigidity, potentially improving binding affinity in target interactions. This compound is suited for exploratory synthesis in medicinal chemistry, particularly for developing enzyme inhibitors or receptor modulators.

3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione structure

1223833-88-2 structure

Product Name:3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione

CAS No:1223833-88-2

MF:C₂₅H₂₇FN₂OS

MW:422.558088541031

CID:6388208

PubChem ID:50743963

Update Time:2025-06-07

3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

- 3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione
- 3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
- [2-(4-tert-butylphenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]-(4-fluorophenyl)methanone
- AKOS004915678
- F6548-1518
- 1223833-88-2
- Inchi： 1S/C25H27FN2OS/c1-24(2,3)19-11-7-17(8-12-19)21-23(30)28(25(27-21)15-5-4-6-16-25)22(29)18-9-13-20(26)14-10-18/h7-14H,4-6,15-16H2,1-3H3
- InChI Key： DURRYNAGJFZTLE-UHFFFAOYSA-N
- SMILES： S=C1C(C2C=CC(=CC=2)C(C)(C)C)=NC2(CCCCC2)N1C(C1C=CC(=CC=1)F)=O

Computed Properties

Exact Mass: 422.18281282g/mol
Monoisotopic Mass: 422.18281282g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 3
Complexity: 690
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.5
Topological Polar Surface Area: 64.8Å²

3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6548-1518-2μmol	3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione	1223833-88-2	2μmol	$57.0	2023-09-08
Life Chemicals	F6548-1518-5μmol	3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione	1223833-88-2	5μmol	$63.0	2023-09-08
Life Chemicals	F6548-1518-10μmol	3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione	1223833-88-2	10μmol	$69.0	2023-09-08
Life Chemicals	F6548-1518-20μmol	3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione	1223833-88-2	20μmol	$79.0	2023-09-08
Life Chemicals	F6548-1518-1mg	3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione	1223833-88-2	1mg	$54.0	2023-09-08
Life Chemicals	F6548-1518-2mg	3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione	1223833-88-2	2mg	$59.0	2023-09-08
Life Chemicals	F6548-1518-3mg	3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione	1223833-88-2	3mg	$63.0	2023-09-08
Life Chemicals	F6548-1518-4mg	3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione	1223833-88-2	4mg	$66.0	2023-09-08
Life Chemicals	F6548-1518-5mg	3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione	1223833-88-2	5mg	$69.0	2023-09-08
Life Chemicals	F6548-1518-10mg	3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione	1223833-88-2	10mg	$79.0	2023-09-08